6-(3,4-dimethoxyphenyl)-1,3-dimethyl-4-oxo-4H-cyclohepta[c]furan-8-yl benzoate

• IUPAC Name: [6-(3,4-dimethoxyphenyl)-1,3-dimethyl-8-oxocyclohepta[c]furan-4-yl] benzoate
• InChI: InChI=1S/C26H22O6/c1-15-24-20(27)12-19(18-10-11-21(29-3)22(13-18)30-4)14-23(25(24)16(2)31-15)32-26(28)17-8-6-5-7-9-17/h5-14H,1-4H3
• InChI Key: JSDCIHBEAZGADB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC(=CC(=O)C2=C(O1)C)C3=CC(=C(C=C3)OC)OC)OC(=O)C4=CC=CC=C4
• Molecular Formula: C26H22O6
• Molecular Weight: 430.4 g/mol

Description

6-(3,4-dimethoxyphenyl)-1,3-dimethyl-4-oxo-4H-cyclohepta[c]furan-8-yl benzoate, also known as DHF-18, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 6-(3,4-dimethoxyphenyl)-1,3-dimethyl-4-oxo-4H-cyclohepta[c]furan-8-yl benzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and survival. This compound has been shown to inhibit the activity of the enzyme AKT, which is involved in cell proliferation and survival, and may also inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (the formation of new blood vessels), and the modulation of neurotransmitter levels in the brain. This compound has also been shown to have anti-inflammatory effects and may have potential in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 6-(3,4-dimethoxyphenyl)-1,3-dimethyl-4-oxo-4H-cyclohepta[c]furan-8-yl benzoate is its relatively simple synthesis method, which allows for the production of large quantities of the compound. However, this compound has limited solubility in water, which may limit its use in certain experiments. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are several potential future directions for the study of 6-(3,4-dimethoxyphenyl)-1,3-dimethyl-4-oxo-4H-cyclohepta[c]furan-8-yl benzoate. One area of research could focus on the development of more efficient synthesis methods for this compound, which could increase the yield and reduce the cost of production. Another area of research could focus on the development of novel derivatives of this compound with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action and potential therapeutic applications of this compound in cancer and neurological disorders.

Scientific Research Applications

6-(3,4-dimethoxyphenyl)-1,3-dimethyl-4-oxo-4H-cyclohepta[c]furan-8-yl benzoate has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer cells. In neurological research, this compound has been shown to have neuroprotective effects and may have potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.